Cas no 272442-27-0 (5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine)

• Product name: 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine
• CAS No: 272442-27-0
• MF: C₁₄H₁₆N₂
• MW: 212.2902
• MDL: MFCD02320628
• CID: 825462

5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine, 4,5,6,7-tetrahydro-5-(phenylmethyl)-
• 5-benzyl-1,4,6,7-tetrahydropyrrolo[3,2-c]pyridine
• 5-Benzyl-4,5,6,7-tetrahydro-5-azaindole
• AC1LBUON
• AC1Q1GL6
• CHEMBL421805
• CTK0J2747
• MolPort-000-148-974
• Oprea1_762158
• PubChem23129
• Pyrrolo[3,2-c]pyridine, 4,5,6,7-tetrahydro-5-benzyl-
• RRLDTKNWNRBUBK-UHFFFAOYSA-N
• STK894147
• BBL021434
• 3088AJ
• FCH1692046
• TRA0001868
• SY022655
• 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine

• MDL： MFCD02320628
• Inchi： 1S/C14H16N2/c1-2-4-12(5-3-1)10-16-9-7-14-13(11-16)6-8-15-14/h1-6,8,15H,7,9-11H2
• InChI Key： RRLDTKNWNRBUBK-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C2C([H])=C([H])N([H])C=2C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 212.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 19

Experimental Properties

• PSA: 19.03000
• LogP: 2.51090

5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine Security Information

5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine

Introduction to 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine (CAS No. 272442-27-0)

5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine (CAS No. 272442-27-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydro-pyrrolopyridines, which are known for their diverse biological activities and structural complexity. The unique chemical structure of 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine makes it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine consists of a benzyl group attached to the 5-position of a tetrahydro-pyrrolopyridine ring. This ring system is characterized by a fused five-membered pyrrole ring and a six-membered pyridine ring. The presence of the benzyl group and the tetrahydro configuration contribute to the compound's stability and solubility properties, making it suitable for various applications in drug discovery and development.

Recent research has highlighted the potential of 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine in modulating various biological targets. Studies have shown that this compound exhibits potent activity against specific enzymes and receptors involved in neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine acts as a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory responses and cognitive disorders.

In addition to its enzymatic inhibition properties, 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine has been investigated for its potential as an antitumor agent. Research conducted by a team at the National Cancer Institute revealed that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine may have therapeutic applications in oncology.

The pharmacokinetic properties of 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine have also been extensively studied. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. These properties make it an attractive lead compound for further optimization and development into a viable therapeutic agent.

In terms of safety and toxicity profiles, preliminary studies indicate that 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine is well tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

The synthetic route for producing 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine has been well-documented in the literature. One common approach involves the condensation of benzaldehyde with a suitable pyrrole derivative followed by cyclization and hydrogenation steps. This synthetic pathway is scalable and can be adapted for large-scale production if needed.

In conclusion, 5-Benzyl-4,5，6，7-tetrahydro-1H-pyrrolo[3，2-c]pyridine (CAS No. 272442-27-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.